4-cyclopropyl-6-(4-{2-methylimidazo[1,2-b]pyridazine-6-carbonyl}piperazin-1-yl)pyrimidine

• IUPAC Name: [4-(6-cyclopropylpyrimidin-4-yl)piperazin-1-yl]-(2-methylimidazo[1,2-b]pyridazin-6-yl)methanone
• InChI: InChI=1S/C19H21N7O/c1-13-11-26-17(22-13)5-4-15(23-26)19(27)25-8-6-24(7-9-25)18-10-16(14-2-3-14)20-12-21-18/h4-5,10-12,14H,2-3,6-9H2,1H3
• InChI Key: OKBCGTSTDLNXQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=N1)C=CC(=N2)C(=O)N3CCN(CC3)C4=NC=NC(=C4)C5CC5
• Molecular Formula: C19H21N7O
• Molecular Weight: 363.4 g/mol
• CAS No.: 2640948-97-4

Description

This compound features a pyrimidine core substituted at the 4-position with a cyclopropyl group and at the 6-position with a piperazine moiety. The piperazine is further functionalized via a carbonyl linkage to a 2-methylimidazo[1,2-b]pyridazine heterocycle. The cyclopropyl group may enhance metabolic stability, while the imidazopyridazine moiety could contribute to π-π stacking interactions in binding pockets.

Mechanism of Action

Target of Action

Similar compounds have been found to targetPantothenate synthetase in Mycobacterium tuberculosis. This enzyme plays a crucial role in the biosynthesis of coenzyme A, a vital molecule in energy metabolism.

Biochemical Pathways

The compound likely affects the Coenzyme A biosynthesis pathway by inhibiting Pantothenate synthetase. Coenzyme A is essential for several biochemical reactions, including the Krebs cycle and fatty acid synthesis. Inhibition of its synthesis can disrupt these processes, leading to cell death.

Pharmacokinetics

Similar compounds have been designed within silico ADMET predictions , suggesting that they have been optimized for absorption, distribution, metabolism, excretion, and toxicity.

Result of Action

The result of the compound’s action would likely be the inhibition of growth or death of the target organism, due to disruption of essential biochemical processes. For example, similar compounds have shown significant activity against Mycobacterium tuberculosis.

Comparison with Similar Compounds

Core Heterocycle Variations

Target Compound : Pyrimidine core.
Analogues :

• Pyrazolo[3,4-d]pyrimidines (): Exhibit isomerization behavior (e.g., pyrazolo[4,3-e]triazolo[1,5-c]pyrimidine derivatives), which may influence conformational stability and target selectivity .
• Imidazo[1,2-a]pyridines (): Replace pyridazine with pyridine, altering electronic properties and solubility. For example, 2-(4-fluorophenyl)-6-methylimidazo[1,2-a]pyridine derivatives show distinct IR and mass spectral profiles compared to the target compound .
• 4H-Pyrazino[1,2-a]pyrimidin-4-ones (): Feature a fused pyrazine-pyrimidine system, which may reduce steric bulk compared to the target’s imidazopyridazine substituent .

Table 1: Core Heterocycle Comparison

Compound Class	Core Structure	Key Features	Reference
Target Compound	Pyrimidine	Cyclopropyl, imidazopyridazine-piperazine
Pyrazolo[3,4-d]pyrimidines	Pyrimidine fused with pyrazole	Isomerization-prone
Imidazo[1,2-a]pyridines	Pyridine fused with imidazole	Fluorophenyl substituents
4H-Pyrazino[1,2-a]pyrimidinones	Pyrimidine fused with pyrazine	Reduced steric hindrance

Substituent Analysis

Piperazine Modifications :

• IP-3 and IP-6 (): Piperazine is substituted with phenyl or ethyl groups, increasing lipophilicity (e.g., IP-3: LogP ~3.5 estimated from C25H25FN4 vs. target’s polar carbonyl) .
• Patent Derivatives (): Piperazine substituents include methyl, ethyl, and hydroxyethyl groups, which modulate solubility and pharmacokinetics .

Aromatic/Non-Aromatic Substituents:

• The 2-methylimidazo[1,2-b]pyridazine moiety in the target contrasts with simpler substituents like 3,4-dimethoxyphenyl in , suggesting divergent binding affinities .

Table 2: Substituent Impact on Properties

Compound	Key Substituents	LogP (Estimated)	Solubility (Predicted)	Reference
Target Compound	Cyclopropyl, imidazopyridazine-carbonyl	~2.8	Moderate
IP-3 ()	4-Fluorophenyl, phenylpiperazine	~3.5	Low
Patent Example ()	7-[4-(2-hydroxyethyl)piperazin-1-yl]	~1.9	High

Physicochemical and Spectroscopic Data

• IR Spectroscopy : The target’s carbonyl group (C=O stretch ~1650–1700 cm⁻¹) would differ from IP-3’s aromatic C-H stretches (~3080 cm⁻¹) .
• Mass Spectrometry : The target’s molecular ion (exact mass dependent on substituents) would contrast with IP-6’s [M+1]+ peak at m/z 353 .